18,21-Dihydroxypregn-4-ene-3,20-dione
18,21-Dihydroxypregn-4-ene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
379-68-0
VCID:
VC0104428
InChI:
InChI=1S/C21H30O4/c1-20-8-6-14(24)10-13(20)2-3-15-16(20)7-9-21(12-23)17(15)4-5-18(21)19(25)11-22/h10,15-18,22-23H,2-9,11-12H2,1H3/t15-,16+,17+,18-,20+,21-/m1/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4C(=O)CO)CO
Molecular Formula:
C21H30O4
Molecular Weight:
346.5 g/mol
18,21-Dihydroxypregn-4-ene-3,20-dione
CAS No.: 379-68-0
Reference Standards
VCID: VC0104428
Molecular Formula: C21H30O4
Molecular Weight: 346.5 g/mol
| CAS No. | 379-68-0 |
|---|---|
| Product Name | 18,21-Dihydroxypregn-4-ene-3,20-dione |
| Molecular Formula | C21H30O4 |
| Molecular Weight | 346.5 g/mol |
| IUPAC Name | (8R,9S,10R,13R,14S,17S)-17-(2-hydroxyacetyl)-13-(hydroxymethyl)-10-methyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H30O4/c1-20-8-6-14(24)10-13(20)2-3-15-16(20)7-9-21(12-23)17(15)4-5-18(21)19(25)11-22/h10,15-18,22-23H,2-9,11-12H2,1H3/t15-,16+,17+,18-,20+,21-/m1/s1 |
| Standard InChIKey | VPJHREHKRNIYDB-TZGXILGRSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C(=O)CO)CO |
| SMILES | CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4C(=O)CO)CO |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4C(=O)CO)CO |
| Synonyms | 18,21-Dihydroxypregn-4-ene-3,20-dione; 18-Hydroxy-11-deoxycorticosterone; 18-Hydroxydeoxycorticosterone |
| PubChem Compound | 64970 |
| Last Modified | Nov 11 2021 |
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